Cas no 1038509-97-5 (3-Chloro-3-(3,5-dimethyl-phenyl)-2-oxo-propionic acid methyl ester)

• Product Name: 3-Chloro-3-(3,5-dimethyl-phenyl)-2-oxo-propionic acid methyl ester
• CAS No: 1038509-97-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 2152190
• Update Time: 2023-08-05

3-Chloro-3-(3,5-dimethyl-phenyl)-2-oxo-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-(3,5-dimethyl-phenyl)-2-oxo-propionic acid methyl ester
• IZOJNEZHOQKSKC-UHFFFAOYSA-N
• 3-Chloro-3-(3,5-dimethyl-phenyl)-2-oxo-propionic acid methyl ester

• Inchi： 1S/C12H13ClO3/c1-7-4-8(2)6-9(5-7)10(13)11(14)12(15)16-3/h4-6,10H,1-3H3
• InChI Key： IZOJNEZHOQKSKC-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Topological Polar Surface Area: 43.4